Cas no 57109-83-8 (2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl-)
57109-83-8 structure
Product Name:2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl-
CAS No:57109-83-8
MF:C19H22N2O4S
MW:374.453983783722
CID:385726
PubChem ID:5824531
Update Time:2025-04-19
2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl-
- 57109-83-8
- NSC227839
- NSC-227839
- DTXSID50421064
-
- Inchi: 1S/C19H22N2O4S/c1-19(2,3)20-14-16(13-15-9-5-4-6-10-15)26(24,25)18-12-8-7-11-17(18)21(22)23/h4-13,20H,14H2,1-3H3/b16-13+
- InChI Key: LCUZECXYBFMBEH-DTQAZKPQSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(/C(=C/C1C=CC=CC=1)/CNC(C)(C)C)(=O)=O
Computed Properties
- Exact Mass: 374.13016
- Monoisotopic Mass: 374.130028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 100
- XLogP3: 3.3
Experimental Properties
- Density: 1.235
- Boiling Point: 581°Cat760mmHg
- Flash Point: 305.2°C
- Refractive Index: 1.588
- PSA: 89.31
- LogP: 5.79260
2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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